Cas no 1286273-69-5 (Tert-Butyl 4-(3-cyanobenzenesulfonylamino)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(3-cyanobenzenesulfonylamino)piperidine-1-carboxylate
• CAS No: 1286273-69-5
• MF: C₁₇H₂₃N₃O₄S
• MW: 365.447222948074
• CID: 4788183
• Update Time: 2025-06-14

Tert-Butyl 4-(3-cyanobenzenesulfonylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-cyanobenzenesulfonylamino)piperidine-1-carboxylate
• tert-Butyl 4-(3-cyanophenylsulfonamido)piperidine-1-carboxylate
• Tert-Butyl 4-(3-cyanobenzenesulfonylamino)piperidine-1-carboxylate

• Inchi： 1S/C17H23N3O4S/c1-17(2,3)24-16(21)20-9-7-14(8-10-20)19-25(22,23)15-6-4-5-13(11-15)12-18/h4-6,11,14,19H,7-10H2,1-3H3
• InChI Key： YLVLVKSOWOUANC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C#N)C=1)(NC1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 619
• XLogP3: 2
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Tert-Butyl 4-(3-cyanobenzenesulfonylamino)piperidine-1-carboxylate

Research Brief on Tert-Butyl 4-(3-cyanobenzenesulfonylamino)piperidine-1-carboxylate (CAS: 1286273-69-5)

Tert-Butyl 4-(3-cyanobenzenesulfonylamino)piperidine-1-carboxylate (CAS: 1286273-69-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its piperidine core and benzenesulfonylamino moiety, has been investigated for its potential applications in the development of novel therapeutic agents. Recent studies have focused on its role as an intermediate in the synthesis of biologically active molecules, particularly those targeting protein-protein interactions and enzyme inhibition.

The compound's unique structural features, including the tert-butyl carbamate and cyano-substituted benzene ring, contribute to its versatility in chemical modifications. Researchers have explored its utility in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are critical in the treatment of cancers, inflammatory diseases, and neurological disorders. The presence of the sulfonylamino group enhances its binding affinity to target proteins, making it a valuable scaffold in drug design.

Recent advancements in synthetic methodologies have enabled the efficient production of Tert-Butyl 4-(3-cyanobenzenesulfonylamino)piperidine-1-carboxylate with high purity and yield. Techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize the reaction conditions, reducing the time and cost associated with its preparation. These improvements have facilitated its widespread use in high-throughput screening and structure-activity relationship (SAR) studies.

In preclinical studies, derivatives of this compound have demonstrated promising pharmacological profiles. For instance, modifications at the piperidine nitrogen or the benzenesulfonyl group have led to compounds with enhanced selectivity and potency against specific biological targets. One notable application is in the development of selective inhibitors of phosphodiesterase (PDE) enzymes, which play a crucial role in cellular signaling pathways. These inhibitors have shown potential in treating conditions such as pulmonary hypertension and erectile dysfunction.

Despite its promising attributes, challenges remain in the clinical translation of Tert-Butyl 4-(3-cyanobenzenesulfonylamino)piperidine-1-carboxylate-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, Tert-Butyl 4-(3-cyanobenzenesulfonylamino)piperidine-1-carboxylate represents a valuable chemical entity in the realm of drug discovery. Its structural flexibility and biological relevance make it a focal point for ongoing research aimed at developing next-generation therapeutics. Continued exploration of its derivatives and mechanisms of action will undoubtedly contribute to the advancement of chemical biology and medicinal chemistry.